![molecular formula C18H21NO4S2 B2824375 4-(Benzylsulfonyl)-1-(phenylsulfonyl)piperidine CAS No. 2034521-15-6](/img/structure/B2824375.png)
4-(Benzylsulfonyl)-1-(phenylsulfonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Benzylsulfonyl)-1-(phenylsulfonyl)piperidine is a chemical compound that falls under the category of piperidines . Piperidines are versatile building blocks and important intermediates in many applications, especially for the synthesis of pharmaceuticals, agrochemicals, and rubber chemicals .
Synthesis Analysis
The synthesis of piperidine derivatives, such as this compound, often involves the use of N-acyl-2,3-dihydro-4-pyridones . These intermediates are reduced using zinc/acetic acid, which is a simple, inexpensive, and mild method . Another method involves the use of a base-free Pd (DMSO) 2 (TFA) 2 catalyst, which enables the synthesis of six-membered nitrogen heterocycles via a Wacker-type aerobic oxidative cyclization of alkenes .Chemical Reactions Analysis
Piperidine derivatives, including this compound, can participate in various chemical reactions. For instance, they can undergo a Pd-catalyzed methodology that provides an efficient synthetic route to biologically relevant arylpiperazines under aerobic conditions . They can also participate in a visible-light-promoted decarboxylative annulation protocol .Scientific Research Applications
Enzymatic Metabolism and Drug Development
4-(Benzylsulfonyl)-1-(phenylsulfonyl)piperidine derivatives have been investigated for their role in the oxidative metabolism of pharmaceutical compounds. For instance, in the study of Lu AA21004, a novel antidepressant, the metabolism pathway involves the oxidation to various metabolites catalyzed by enzymes such as CYP2D6, CYP3A4/5, and others, indicating the importance of such compounds in drug metabolism and disposition (Hvenegaard et al., 2012).
Synthesis and Biological Activity
Synthesis and spectral analysis of compounds containing the piperidine structure, such as 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, have been conducted to evaluate their biological activities. These compounds exhibit interesting properties, such as inhibitory activity against butyrylcholinesterase, highlighting their potential for therapeutic applications (Khalid et al., 2016).
Antimicrobial and Anticholinesterase Activities
Research into 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives has shown significant anti-acetylcholinesterase activity, making them candidates for treating conditions like dementia. Such studies underline the compound's potential in developing treatments for neurodegenerative diseases (Sugimoto et al., 1990).
Development of Serotonin 4 Receptor Agonists
Benzamide derivatives, including structures related to this compound, have been synthesized and evaluated for their potential as serotonin 4 receptor agonists. These compounds are explored for their ability to enhance gastrointestinal motility, demonstrating the versatility of the piperidine scaffold in drug development (Sonda et al., 2004).
Novel Synthesis Methods
Studies have also focused on novel synthesis methods involving piperidine derivatives for potential pharmaceutical applications. For example, the microwave-assisted synthesis of new sulfonyl hydrazones showcases the methodological advancements in creating compounds with significant biological activities (Karaman et al., 2016).
Mechanism of Action
Target of Action
Similar compounds such as benzylsulfonyl fluoride are known to act as inhibitors for serine proteases . Serine proteases are enzymes that cleave peptide bonds in proteins, playing a crucial role in many biological processes.
Mode of Action
It can be inferred from related compounds that it may interact with its target by binding to the active site of the enzyme, thereby inhibiting its function .
Biochemical Pathways
Given its potential role as a serine protease inhibitor, it could impact various biological processes regulated by these enzymes, such as digestion, immune response, blood coagulation, and apoptosis .
Result of Action
As a potential serine protease inhibitor, it could prevent the breakdown of specific proteins, thereby influencing various cellular processes .
properties
IUPAC Name |
1-(benzenesulfonyl)-4-benzylsulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S2/c20-24(21,15-16-7-3-1-4-8-16)17-11-13-19(14-12-17)25(22,23)18-9-5-2-6-10-18/h1-10,17H,11-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSIMWCXIUWHWNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1S(=O)(=O)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.